Cas no 2703782-57-2 (4-(But-3-yn-1-yl)-6-methylpyrimidine-2-thiol)

• Product Name: 4-(But-3-yn-1-yl)-6-methylpyrimidine-2-thiol
• CAS No: 2703782-57-2
• MF: C₉H₁₀N₂S
• MW: 178.254100322723
• CID: 5880217
• PubChem ID: 165947122
• Update Time: 2025-10-28

4-(But-3-yn-1-yl)-6-methylpyrimidine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 2703782-57-2
• EN300-37081270
• 4-(but-3-yn-1-yl)-6-methylpyrimidine-2-thiol
• 4-(But-3-yn-1-yl)-6-methylpyrimidine-2-thiol

• Inchi： 1S/C9H10N2S/c1-3-4-5-8-6-7(2)10-9(12)11-8/h1,6H,4-5H2,2H3,(H,10,11,12)
• InChI Key： FRAJDXAXFHULGV-UHFFFAOYSA-N
• SMILES： S=C1N=C(C=C(C)N1)CCC#C

Computed Properties

• Exact Mass: 178.05646950g/mol
• Monoisotopic Mass: 178.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.5Ų

Additional information on 4-(But-3-yn-1-yl)-6-methylpyrimidine-2-thiol

Introduction to 4-(But-3-yn-1-yl)-6-methylpyrimidine-2-thiol (CAS No. 2703782-57-2)

4-(But-3-yn-1-yl)-6-methylpyrimidine-2-thiol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by the CAS number 2703782-57-2, belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their biological activity and potential therapeutic applications. The presence of a terminal alkyne group and a thiol moiety in its molecular structure imparts distinct reactivity and utility in synthetic chemistry, making it a valuable intermediate in the development of novel pharmaceutical agents.

The molecular structure of 4-(But-3-yn-1-yl)-6-methylpyrimidine-2-thiol consists of a pyrimidine ring substituted with a butynyl group at the 4-position and a methyl group at the 6-position, with a thiol (-SH) functional group attached to the 2-position of the ring. This arrangement creates a molecule with multiple reactive sites, enabling diverse chemical transformations that are highly relevant in medicinal chemistry. The alkyne functionality, in particular, serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in constructing complex molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrimidine derivatives due to their role as key scaffolds in numerous bioactive molecules. The thiol group in 4-(But-3-yn-1-yl)-6-methylpyrimidine-2-thiol is particularly noteworthy, as thiols are known to participate in various biological processes and can act as proton donors or acceptors, influencing the reactivity and binding affinity of the molecule. This feature makes it an attractive candidate for designing drugs targeting enzymes or receptors that involve thiol-mediated interactions.

One of the most compelling aspects of this compound is its utility as a building block in drug discovery. The butynyl group provides a stable yet reactive alkyne moiety that can be selectively modified to introduce additional functional groups or linkages. For instance, it can be used to attach pharmacophores or bioactive fragments through alkyne-based reactions, facilitating the synthesis of hybrid molecules with enhanced biological activity. Such strategies are increasingly employed in the development of targeted therapies, where precise molecular design is crucial for optimizing efficacy and minimizing side effects.

Recent advancements in synthetic methodologies have further enhanced the applicability of 4-(But-3-yn-1-yl)-6-methylpyrimidine-2-thiol. Modern techniques such as transition-metal-catalyzed reactions have enabled more efficient and scalable syntheses of complex pyrimidine derivatives. These methods have allowed researchers to access previously inaccessible molecular structures with high precision, opening new avenues for therapeutic intervention. The ability to modify both the alkyne and thiol functionalities independently provides chemists with unparalleled flexibility in designing molecules with tailored properties.

The biological activity of 4-(But-3-yn-1-yl)-6-methylpyrimidine-2-thiol has been investigated in several contexts. Studies have suggested that pyrimidine derivatives can exhibit diverse pharmacological effects, including antiviral, anticancer, and anti-inflammatory properties. The thiol group is particularly relevant here, as it can participate in redox-sensitive interactions within biological systems, potentially modulating signaling pathways or enzyme activities. While comprehensive clinical data on this specific compound is still limited, preclinical studies have shown promising results in model systems, warranting further exploration.

The synthetic utility of this compound extends beyond pharmaceutical applications. It serves as an important intermediate in materials science and agrochemical research, where pyrimidine-based structures are frequently employed due to their stability and versatility. The ability to incorporate functional groups via cross-coupling reactions allows for the creation of polymers or surface-modified materials with specific characteristics. For example, thiols can be used to bind metal ions or create covalent links between different molecular components, making this compound valuable in nanotechnology and biocompatible material design.

In conclusion,4-(But-3-yntl)-6-methylpyrimidine-ttl (CAS No., 27037825762) is a multifaceted compound with significant potential across multiple scientific disciplines., Its unique structural features enable diverse chemical transformations., making it an indispensable tool for drug discovery., material science., and advanced synthetic chemistry.. As research continues to uncover new applications., this molecule is poised to play an increasingly important role in developing innovative solutions..